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Introduction: The Emerging Role of Strontium
Hydroxide in Advanced Photocatalysis
In the pursuit of efficient and sustainable solutions for environmental remediation and

renewable energy production, semiconductor photocatalysis has emerged as a cornerstone

technology. Strontium hydroxide, traditionally recognized for its applications in sugar refining

and as a plastics stabilizer, is now gaining significant attention as a critical precursor and

component in the synthesis of high-performance photocatalytic materials.[1] While not typically

a primary photocatalyst itself, its role in forming robust perovskite structures like strontium

titanate (SrTiO₃), strontium stannate (SrSn(OH)₆), and strontium carbonate (SrCO₃) is pivotal.

These materials exhibit remarkable efficacy in the degradation of persistent organic pollutants

and in photocatalytic water splitting for hydrogen production.

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of the application of strontium hydroxide in photocatalysis. We will

delve into the mechanistic principles, provide detailed synthesis protocols, outline experimental

procedures for evaluating photocatalytic activity, and present key characterization techniques.

Our focus is to bridge fundamental scientific understanding with practical, field-proven

methodologies, ensuring that the protocols described herein are both reproducible and self-

validating.
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Part 1: Mechanistic Insights – Why Strontium-Based
Photocatalysts Excel
The efficacy of strontium-based photocatalysts, particularly those derived from strontium

hydroxide, stems from their unique structural and electronic properties. The introduction of

strontium into photocatalytic systems, such as titanium dioxide (TiO₂), can significantly

enhance their performance through several key mechanisms:

Formation of Perovskite Structures: Strontium hydroxide is an excellent precursor for

synthesizing perovskite-type oxides like SrTiO₃. These materials possess high

photochemical stability and suitable band edge positions for both the oxidation of water and

the reduction of protons to hydrogen.[2]

Creation of Oxygen Vacancies: The incorporation of strontium ions (Sr²⁺) into a crystal

lattice, for instance, substituting Ti⁴⁺ in TiO₂, can induce the formation of oxygen vacancies

to maintain charge neutrality.[3][4] These vacancies act as trapping sites for photogenerated

electrons, which effectively suppresses the recombination of electron-hole pairs—a major

limiting factor in photocatalytic efficiency.[3][4] This enhanced charge separation increases

the lifetime of holes, which are powerful oxidizing species for degrading pollutants.[3]

Enhanced Charge Separation in Heterojunctions: Strontium-containing compounds can form

heterojunctions with other semiconductors. The interface between these materials facilitates

the separation of photogenerated electron-hole pairs, further boosting photocatalytic activity.

[3]

Surface Basicity: The presence of strontium can impart a degree of basicity to the catalyst

surface, which can be advantageous for the adsorption of certain reactant molecules and the

facilitation of specific reaction pathways.

The following diagram illustrates the fundamental workflow for synthesizing and evaluating

strontium-based photocatalysts.
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Caption: Workflow for Synthesis and Application of Strontium-Based Photocatalysts.
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Part 2: Synthesis Protocols for Strontium-Based
Photocatalysts
The hydrothermal method is a robust and widely used technique for synthesizing crystalline

strontium-based photocatalysts due to its ability to control particle size and morphology.[5][6][7]

Protocol 2.1: Hydrothermal Synthesis of Strontium
Titanate (SrTiO₃) Nanoparticles
This protocol details the synthesis of SrTiO₃ nanoparticles, a highly effective photocatalyst for

both pollutant degradation and water splitting.[1][5]

Materials and Reagents:

Strontium hydroxide octahydrate (Sr(OH)₂·8H₂O)

Titanium dioxide (TiO₂, e.g., P25) or Titanium (IV) isopropoxide

Sodium hydroxide (NaOH)

Deionized water

Ethanol

Equipment:

Teflon-lined stainless steel autoclave (100 mL)

Magnetic stirrer with heating plate

Centrifuge

Drying oven

Muffle furnace

Procedure:
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Precursor Preparation:

In a typical synthesis, dissolve a stoichiometric amount of Sr(OH)₂·8H₂O in deionized

water. For example, to synthesize SrTiO₃ with a Sr/Ti molar ratio of 1, dissolve the

appropriate amount of strontium hydroxide in a beaker with vigorous stirring.[1]

Disperse the titanium precursor (e.g., TiO₂ powder) in a separate container with deionized

water or a water/ethanol mixture.[8]

Mixing and Transfer:

Slowly add the titanium precursor suspension to the strontium hydroxide solution under

continuous stirring.

Add a concentrated NaOH solution to the mixture to create a highly alkaline environment

(e.g., 5-10 M), which facilitates the dissolution-precipitation mechanism.[5]

Transfer the final suspension to a Teflon-lined stainless steel autoclave.

Hydrothermal Reaction:

Seal the autoclave and place it in an oven.

Heat the autoclave to a temperature between 130°C and 220°C and maintain this

temperature for a duration of 12 to 72 hours.[1][5] The specific temperature and time will

influence the crystallinity and particle size of the resulting SrTiO₃.

Post-Synthesis Processing:

After the reaction, allow the autoclave to cool down to room temperature naturally.

Collect the precipitate by centrifugation.

Wash the product repeatedly with deionized water and ethanol to remove any unreacted

precursors and NaOH. Continue washing until the pH of the supernatant is neutral.

Dry the final product in an oven at approximately 80-100°C overnight.
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For improved crystallinity, the dried powder can be calcined in a muffle furnace at

temperatures ranging from 450°C to 900°C for a few hours.[9]

Part 3: Application Protocols in Photocatalysis
The following protocols describe the experimental procedures for evaluating the photocatalytic

performance of the synthesized strontium-based materials in two primary applications: organic

pollutant degradation and hydrogen evolution.

Protocol 3.1: Photocatalytic Degradation of Methylene
Blue
This protocol provides a standardized method for assessing the photocatalytic activity of

strontium-based catalysts by monitoring the degradation of a model organic dye, methylene

blue (MB).[10][11]

Materials and Reagents:

Synthesized strontium-based photocatalyst (e.g., SrTiO₃)

Methylene blue (MB)

Deionized water

Equipment:

Photoreactor equipped with a light source (e.g., UV lamp or a solar simulator)

Magnetic stirrer

Spectrophotometer (UV-Vis)

Centrifuge or syringe filters

Procedure:

Catalyst Suspension:
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Prepare a stock solution of methylene blue in deionized water (e.g., 10-20 mg/L).

Disperse a specific amount of the photocatalyst powder into the MB solution (e.g., 0.5 -

1.0 g/L).

Adsorption-Desorption Equilibrium:

Before illumination, stir the suspension in the dark for 30-60 minutes to establish an

adsorption-desorption equilibrium between the catalyst surface and the MB molecules.

This step is crucial to distinguish between removal by adsorption and photocatalytic

degradation.

Photocatalytic Reaction:

Turn on the light source to initiate the photocatalytic reaction. The light source should be

positioned to provide uniform illumination to the suspension.

Maintain constant stirring throughout the experiment to keep the catalyst suspended.

Sampling and Analysis:

At regular time intervals (e.g., every 15 or 30 minutes), withdraw a small aliquot of the

suspension.

Immediately centrifuge the sample or pass it through a syringe filter to remove the catalyst

particles.

Measure the absorbance of the clear supernatant at the maximum absorption wavelength

of MB (around 664 nm) using a UV-Vis spectrophotometer.

Data Analysis:

The degradation efficiency can be calculated using the formula: Degradation (%) = [(C₀ -

Cₜ) / C₀] x 100, where C₀ is the initial concentration of MB after the dark adsorption step,

and Cₜ is the concentration at time t.
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Protocol 3.2: Photocatalytic Hydrogen Evolution from
Water Splitting
This protocol outlines the procedure for evaluating the ability of strontium-based photocatalysts

to produce hydrogen from water in the presence of a sacrificial agent.[8][12][13]

Materials and Reagents:

Synthesized strontium-based photocatalyst (e.g., SrTiO₃)

Sacrificial agent (e.g., methanol, ethanol)

Deionized water

Inert gas (e.g., Argon or Nitrogen)

Equipment:

Gas-tight photoreactor with a quartz window

Light source (e.g., Xenon lamp or UV lamp)

Gas chromatograph (GC) equipped with a thermal conductivity detector (TCD)

Magnetic stirrer

Procedure:

Catalyst Suspension:

Disperse a known amount of the photocatalyst in a solution of deionized water and a

sacrificial agent (e.g., 10-20% v/v methanol). The sacrificial agent acts as a hole

scavenger, preventing the recombination of electron-hole pairs and promoting the

reduction of protons.

System Purging:
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Seal the photoreactor and purge the suspension with an inert gas (e.g., Argon) for at least

30 minutes to remove any dissolved oxygen, which can act as an electron scavenger and

inhibit hydrogen evolution.

Photocatalytic Reaction:

Initiate the reaction by turning on the light source.

Maintain constant stirring to ensure a uniform suspension.

Gas Analysis:

At regular time intervals, collect a sample of the gas from the headspace of the reactor

using a gas-tight syringe.

Inject the gas sample into a gas chromatograph (GC) to quantify the amount of hydrogen

produced.

Data Analysis:

Calculate the rate of hydrogen evolution, typically expressed in micromoles or millimoles

of H₂ per gram of catalyst per hour (µmol/g/h or mmol/g/h).

Part 4: Characterization of Strontium-Based
Photocatalysts
Thorough characterization of the synthesized materials is essential to understand their

physicochemical properties and to correlate them with their photocatalytic performance.
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Technique Purpose
Expected Outcome for

SrTiO₃

X-ray Diffraction (XRD)

To determine the crystalline

phase, purity, and crystallite

size of the material.

Peaks corresponding to the

cubic perovskite structure of

SrTiO₃, indicating successful

synthesis.

Scanning Electron Microscopy

(SEM)

To visualize the surface

morphology, particle shape,

and size distribution.

Can reveal nanocubes,

nanospheres, or other

morphologies depending on

the synthesis conditions.

Transmission Electron

Microscopy (TEM)

To obtain high-resolution

images of the nanoparticles,

including their crystal lattice

and particle size.

Provides detailed information

on the crystallinity and

morphology at the nanoscale.

[5]

UV-Vis Diffuse Reflectance

Spectroscopy (DRS)

To determine the optical

properties, including the band

gap energy of the

semiconductor.

An absorption edge in the UV

region, from which the band

gap (typically around 3.2 eV

for SrTiO₃) can be calculated.

[14]

X-ray Photoelectron

Spectroscopy (XPS)

To analyze the elemental

composition and chemical

states of the elements on the

catalyst surface.

Confirms the presence of Sr,

Ti, and O, and can provide

evidence for the existence of

oxygen vacancies.[3]

Part 5: Safety and Handling Precautions
Strontium Hydroxide Octahydrate (Sr(OH)₂·8H₂O):

Hazards: Causes severe skin burns and eye damage.[5][15] Corrosive to the respiratory

tract.[5]

Handling: Wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat.[10][15] Handle in a well-ventilated area or

under a fume hood. Avoid generating dust.
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First Aid:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[2][10] Seek immediate medical attention.

Eye Contact: Immediately rinse cautiously with water for several minutes.[5][15] Remove

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention.

Inhalation: Move the person to fresh air.[2][10] If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2][10]

Always consult the specific Safety Data Sheet (SDS) for the chemicals being used before

starting any experimental work.

Conclusion and Future Outlook
Strontium hydroxide serves as a vital and versatile precursor in the development of advanced

photocatalytic materials. The synthesis of strontium-based photocatalysts, such as SrTiO₃, via

methods like hydrothermal synthesis, offers a pathway to creating highly efficient materials for

environmental remediation and sustainable energy production. The key to their enhanced

performance lies in their favorable electronic structure, the creation of beneficial defects like

oxygen vacancies, and the ability to form effective heterojunctions.

The protocols and data presented in this guide provide a solid foundation for researchers to

synthesize, characterize, and evaluate these promising photocatalysts. Future research will

likely focus on further optimizing these materials through doping, co-catalyst loading, and the

development of more complex heterostructures to harness a broader spectrum of solar light

and to further improve charge separation efficiency, thereby pushing the boundaries of what is

achievable in the field of photocatalysis.

References
Huang, S. T., et al. (2014). Hydrothermal synthesis of SrTiO3 nanocubes: Characterization,
photocatalytic activities, and degradation pathway. Journal of the Taiwan Institute of

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 16 Tech Support

https://pubs.acs.org/doi/pdf/10.1021/acsaem.2c03280?ref=vi_photocatalysis-materials-for-sustainable-energy
https://www.researchgate.net/publication/42832202_Photocatalytic_Degradation_of_Methylene_Blue_Dye_Under_Visible_Light_Over_Cr_Doped_Strontium_Titanate_SrTiO3_Nanoparticles
https://www.researchgate.net/publication/278117803_Hydrothermal_synthesis_of_SrTiO3_nanocubes_Characterization_photocatalytic_activities_and_degradation_pathway
https://www.mdpi.com/2073-4344/13/1/93
https://pubs.acs.org/doi/pdf/10.1021/acsaem.2c03280?ref=vi_photocatalysis-materials-for-sustainable-energy
https://www.researchgate.net/publication/42832202_Photocatalytic_Degradation_of_Methylene_Blue_Dye_Under_Visible_Light_Over_Cr_Doped_Strontium_Titanate_SrTiO3_Nanoparticles
https://pubs.acs.org/doi/pdf/10.1021/acsaem.2c03280?ref=vi_photocatalysis-materials-for-sustainable-energy
https://www.researchgate.net/publication/42832202_Photocatalytic_Degradation_of_Methylene_Blue_Dye_Under_Visible_Light_Over_Cr_Doped_Strontium_Titanate_SrTiO3_Nanoparticles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8794734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Engineers, 45(4), 1927-1937.
Qazi, R. A., et al. (2015). Photocatalytic Degradation of Methylene Blue Dye Under Visible
Light Over Cr Doped Strontium Titanate (SrTiO3) Nanoparticles. Journal of Nanoscience and
Nanotechnology, 15(5), 3786-3791.
Li, Y., et al. (2023). Photocatalytic Overall Water Splitting by SrTiO3: Progress Report and
Design Strategies.

Qazi, R. A., et al. (2015). Photocatalytic degradation of methylene blue dye under visible light

over Cr doped strontium titanate (SrTiO3) nanoparticles. PubMed. Retrieved from [Link]

ResearchGate. (n.d.). XRD patterns of SrTiO3 nanoparticles hydrothermally synthesized at

various temperatures. Retrieved from [Link]

Mastuli, M. S., et al. (2015). Hydrothermal Synthesis of SrTiO3: Role of Interfaces. Crystal
Growth & Design, 15(11), 5329-5337.
Wang, L., et al. (2018). Photocatalytic Degradation of Binary Dyes Mixture over SrTiO3
Synthesized Using Sodium Carboxymethylcellulose Additive.
Li, X., et al. (2014). Effect of CuO Loading on the Photocatalytic Activity of SrTiO3 for
Hydrogen Evolution. International Journal of Photoenergy, 2014, 1-7.
Zhang, J., et al. (2014). Single-step hydrothermal synthesis of strontium titanate
nanoparticles from crystalline anatase titanium dioxide. Journal of Alloys and Compounds,
582, 146-152.
Ben Ali, M., et al. (2022). The role of strontium on the enhancement of photocatalytic
response of TiO2 nanotubes – application in methylene blue and formic acid
photodegradation under visible light and UV-A. International Journal of Environmental
Analytical Chemistry, 102(1), 162-174.
Obregón, S., et al. (2023). High-Performance Photocatalytic H2 Production Using a Binary
Cu/TiO2/SrTiO3 Heterojunction.
Suzuki, Y., et al. (2017). Synthesis of Silver-Strontium Titanate Hybrid Nanoparticles by Sol-
Gel-Hydrothermal Method.

Ristic, M., et al. (2015). Hydrothermal synthesis of SrTiO3. The role of interfaces.

ResearchGate. Retrieved from [Link]

Wang, D., et al. (2015). Oxygen Vacancy Enhanced Photocatalytic Activity of Pervoskite
SrTiO3. ACS Applied Materials & Interfaces, 7(33), 18365-18371.
Zhang, G., et al. (2018). Photocatalytic Overall Water Splitting by SrTiO3 with Surface
Oxygen Vacancies. Scientific Reports, 8(1), 1-8.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 16 Tech Support

https://pubmed.ncbi.nlm.nih.gov/26373111/
https://www.researchgate.net/figure/XRD-patterns-of-SrTiO3-nanoparticles-hydrothermally-synthesized-at-various-temperatures_fig1_273138241
https://www.researchgate.net/publication/283038670_Hydrothermal_synthesis_of_SrTiO3_The_role_of_interfaces
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8794734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Li, Y., et al. (2023). Facile Synthesis and Enhanced Photocatalytic Properties of
La2O3/SrSn(OH)6 Nanorods.
Cui, Z., et al. (2017). Ag@SrTiO3 nanocomposite for super photocatalytic degradation of
organic dye and catalytic reduction of 4-nitrophenol. New Journal of Chemistry, 41(11), 4474-
4482.
Leonelli, C., & Veronesi, P. (2017). Hydrothermal synthesis of strontium titanate:
thermodynamic considerations, morphology control and crystallisation mechanisms.
CrystEngComm, 19(39), 5838-5855.
Dubey, R. S., et al. (2021). Enhancing Photocatalytic Properties of TiO2 Photocatalyst and
Heterojunctions: A Comprehensive Review of the Impact of Biphasic Systems in Aerogels
and Xerogels Synthesis, Methods, and Mechanisms for Environmental Applications.
Wang, Y., et al. (2010). Synthesis and High Photocatalytic Hydrogen Production of SrTiO3
Nanoparticles from Water Splitting Under UV Irradiation. International Journal of Hydrogen
Energy, 35(15), 8123-8128.

ResearchGate. (n.d.). Oxygen Vacancy Enhanced Photocatalytic Activity of Pervoskite

SrTiO3. Retrieved from [Link]

Wan, X., et al. (2013). Effects of catalyst characters on the photocatalytic activity and
process of NiO nanoparticles in the degradation of methylene blue. Applied Surface Science,
276, 554-559.
Prasetyo, I., et al. (2020). Experimental data of CaTiO3 photocatalyst for degradation of
organic pollutants (Brilliant green dye) - Green synthesis, characterization and kinetic study.
Liu, G., et al. (2011). Hydrothermal synthesis and formation mechanism of photocatalytically
active SrTiO3 nanocrystals using anatase TiO2 with different facets as a precursor.
CrystEngComm, 13(9), 3251-3257.
Zhou, D., et al. (2021). CuS co-catalyst modified hydrogenated SrTiO3 nanoparticles as an
efficient photocatalyst for H2 evolution. Dalton Transactions, 50(22), 7768-7775.
Rahman, M. M., et al. (2012). Efficient Degradation of Methylene Blue Dye Over Highly
Reactive Cu Doped Strontium Titanate (SrTiO3) Nanoparticles Photocatalyst Under Visible
Light. Journal of Nanoscience and Nanotechnology, 12(8), 6493-6499.
Roy, P., et al. (2022). Oxygen vacancy-induced ferroelectric effect in (111) strontium titanate
single crystals controls photoelectrochemical water oxidation. Energy & Environmental
Science, 15(1), 327-337.

Sathyabama Institute of Science and Technology. (n.d.). synthesis and characterization of

strontium oxide nanoparticles using henna leaves extract and its. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.researchgate.net/publication/280917244_Oxygen_Vacancy_Enhanced_Photocatalytic_Activity_of_Pervoskite_SrTiO3
https://www.sathyabama.ac.in/sites/default/files/2022-08/SCHA1401_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8794734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


eScholarship. (n.d.). Characterization of Barium Titanate and Strontium Titanate

Nanoparticles Synthesized by Hydrothermal and Molten-Salt Methods. Retrieved from [Link]

Boukhris, I., et al. (2023). Strontium and manganese co-doped TiO2 nanoparticles for the
enhanced photocatalytic degradation of methylene blue dye.
Krasnenko, V., et al. (2021). Water Splitting on Multifaceted SrTiO3 Nanocrystals:
Computational Study.

GCRIS. (n.d.). FORMATION OF SRTiO3[TiO2] CERAMIC COMPOSITES AT LOW

TEMPERATURES. Retrieved from [Link]

Wang, L., et al. (2011). Single-crystalline ZnSn(OH)6 hollow cubes via self-templated
synthesis at room temperature and their photocatalytic properties.

ResearchGate. (n.d.). (PDF) Photocatalytic Decomposition of Organic Dyes. Retrieved from

[Link]

Kim, H. G., et al. (2020). Photocatalytic Activity for Hydrogen Evolution of Heteroatom-Doped
SrTiO3 Prepared Using a Graphitic-Carbon Nitride Nanosheet.

Boukhris, I., et al. (2024). Strontium and manganese co-doped TiO2 nanoparticles for the

enhanced photocatalytic degradation of methylene blue dye. ResearchGate. Retrieved from

[Link]

Sharma, S., et al. (2021). Tunable photocatalytic activity of SrTiO3 for water splitting:
Strategies and Future scenario. Journal of Industrial and Engineering Chemistry, 104, 1-22.
Khan, I., et al. (2022). Enhanced photocatalytic activity of cubic ZnSn(OH)6 by in-situ partial
phase transformation via rapid thermal annealing. Journal of the Taiwan Institute of Chemical
Engineers, 134, 104332.

International Journal of Engineering Research & Technology. (2022). Structural and Optical

Properties of ZnTiO3 Nanoparticles Synthesized by Hydrothermal Method. Retrieved from

[Link]

Tohoku University Repository. (n.d.). Roles of Cr3+ doping and oxygen vacancies in SrTiO3

photocatalysts with high visible light activity for NO removal. Retrieved from [Link]

Li, G., et al. (2010). Hydrothermal Synthesis of Superfine Strontium Titanate Particles.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 14 / 16 Tech Support

https://escholarship.org/uc/item/7j93f21v
https://gcris.iyte.edu.tr/bitstream/11147/9782/1/T001859.pdf
https://www.researchgate.net/publication/349887756_Photocatalytic_Decomposition_of_Organic_Dyes
https://www.researchgate.net/publication/381717387_Strontium_and_manganese_co-doped_TiO2_nanoparticles_for_the_enhanced_photocatalytic_degradation_of_methylene_blue_dye
https://www.ijert.org/structural-and-optical-properties-of-zntio3-nanoparticles-synthesized-by-hydrothermal-method
https://tohoku.repo.nii.ac.jp/records/139364
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8794734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lestari, W. W., et al. (2022). Fast Removal of Methylene Blue via Adsorption-
Photodegradation on TiO2/SBA-15 Synthesized by Slow Calcination.
Li, D., et al. (2014). The hydrothermal synthesis of ZnSn(OH)6 and Zn2SnO4 and their
photocatalytic performances. RSC Advances, 4(107), 62351-62358.

Krasnenko, V., et al. (2021). Water Splitting on Multifaceted SrTiO3 Nanocrystals:

Computational Study. MDPI. Retrieved from [Link]

Wang, Y., et al. (2010). Synthesis and characterization of SrTiO3 nanoparticles prepared
from layered titanate nanotube.
Wang, L., et al. (2019). Morphology-controlled synthesis of CoSn(OH)6 nanocrystallines for
enhanced photocatalytic reduction of 4-nitrophenol. Journal of Colloid and Interface Science,
537, 223-230.

Zhang, G., et al. (2018). Photocatalytic Overall Water Splitting by SrTiO3 with Surface

Oxygen Vacancies. ResearchGate. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. pubs.acs.org [pubs.acs.org]

3. tandfonline.com [tandfonline.com]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. pubs.acs.org [pubs.acs.org]

7. Hydrothermal synthesis of strontium titanate: thermodynamic considerations, morphology
control and crystallisation mechanisms - CrystEngComm (RSC Publishing) [pubs.rsc.org]

8. mdpi.com [mdpi.com]

9. Photocatalytic Overall Water Splitting by SrTiO3 with Surface Oxygen Vacancies - PMC
[pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 15 / 16 Tech Support

https://www.mdpi.com/2073-4344/11/11/1326
https://www.researchgate.net/publication/328399589_Photocatalytic_Overall_Water_Splitting_by_SrTiO3_with_Surface_Oxygen_Vacancies
https://www.benchchem.com/product/b8794734?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/282598613_Single-step_hydrothermal_synthesis_of_strontium_titanate_nanoparticles_from_crystalline_anatase_titanium_dioxide
https://pubs.acs.org/doi/pdf/10.1021/acsaem.2c03280?ref=vi_photocatalysis-materials-for-sustainable-energy
https://www.tandfonline.com/doi/full/10.1080/25765299.2022.2079284
https://www.researchgate.net/publication/266948066_Oxygen_Vacancy_Enhanced_Photocatalytic_Activity_of_Pervoskite_SrTiO3
https://www.researchgate.net/publication/278117803_Hydrothermal_synthesis_of_SrTiO3_nanocubes_Characterization_photocatalytic_activities_and_degradation_pathway
https://pubs.acs.org/doi/abs/10.1021/acs.cgd.5b00770
https://pubs.rsc.org/en/content/articlelanding/2017/ce/c7ce00834a
https://pubs.rsc.org/en/content/articlelanding/2017/ce/c7ce00834a
https://www.mdpi.com/2304-6740/10/9/130
https://pmc.ncbi.nlm.nih.gov/articles/PMC7767457/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7767457/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8794734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. researchgate.net [researchgate.net]

11. researchgate.net [researchgate.net]

12. pubs.acs.org [pubs.acs.org]

13. researchgate.net [researchgate.net]

14. Photocatalytic degradation of methylene blue dye under visible light over Cr doped
strontium titanate (SrTiO3) nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]

15. Pristine TiO2 and Sr-Doped TiO2 Nanostructures for Enhanced Photocatalytic and
Electrocatalytic Water Splitting Applications | MDPI [mdpi.com]

To cite this document: BenchChem. [Application of Strontium Hydroxide in Photocatalysis: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8794734#application-of-strontium-hydroxide-in-
photocatalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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